N-(3-chlorophenyl)-4-(2,3-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-4-(2,3-dimethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20ClN3O4/c1-11-16(19(25)23-13-7-4-6-12(21)10-13)17(24-20(26)22-11)14-8-5-9-15(27-2)18(14)28-3/h4-10,17H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key: YUKZKHBKJZVGOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=C(C(=CC=C2)OC)OC)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H20ClN3O4
• Molecular Weight: 401.8 g/mol

Description

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. Unfortunately, specific information about the chemical reactions involving this compound is not available in the searched resources.

Scientific Research Applications

Synthesis and Biological Potential

Researchers have been exploring the synthesis of new compounds related to N-(3-chlorophenyl)-4-(2,3-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, aiming to assess their potential as biological agents. For example, Akbari et al. (2008) synthesized new 1,2,3,4-tetrahydropyrimidine derivatives as potential antimicrobial agents. The compounds exhibited significant inhibition against bacterial and fungal growth, highlighting their potential in developing new antimicrobial therapies (Akbari et al., 2008).

Antimicrobial Evaluation

Furthering the exploration of tetrahydropyrimidine derivatives, Abdelghani et al. (2017) investigated the antimicrobial activity of new pyrimidines and condensed pyrimidines. Their study focused on synthesizing compounds with potential antimicrobial properties, demonstrating the ongoing interest in leveraging such chemical structures for therapeutic applications (Abdelghani et al., 2017).

Chemical Properties and Synthesis Techniques

On the chemical synthesis front, Kinoshita et al. (1989) explored the reactions of 3,6-dimethyl [6-methyl-3-phenyl and 3-(4-chlorophenyl)-6-methyl]-1,3-oxazine-2,4(3H)-diones with various amines, producing a range of products including pyrimidines. This research underscores the versatility and reactivity of compounds related to the target molecule, providing insights into their chemical behaviors and potential applications in synthesizing diverse chemical entities (Kinoshita et al., 1989).

Advanced Materials Development

Beyond biological applications, compounds related to N-(3-chlorophenyl)-4-(2,3-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been investigated for their potential in developing advanced materials. Yang and Lin (1995) reported on the syntheses and properties of aromatic polyamides and polyimides based on related chemical structures, pointing to their potential uses in high-performance polymers with excellent thermal stability and solubility in polar solvents (Yang & Lin, 1995).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts at the molecular level. Unfortunately, the specific mechanism of action for this compound is not available in the searched resources.